N1-((1-((2-methoxyphenyl)carbamoyl)piperidin-4-yl)methyl)-N2-(3-(2-oxopyrrolidin-1-yl)phenyl)oxalamide
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Description
N1-((1-((2-methoxyphenyl)carbamoyl)piperidin-4-yl)methyl)-N2-(3-(2-oxopyrrolidin-1-yl)phenyl)oxalamide is a useful research compound. Its molecular formula is C26H31N5O5 and its molecular weight is 493.564. The purity is usually 95%.
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Scientific Research Applications
Neuropharmacological Effects
- The compound's analogs have been investigated for their effects on serotonin levels in brain regions innervated by the dorsal and median raphe nuclei. For instance, certain antagonists have been shown to influence extracellular 5-hydroxytryptamine (5-HT) levels, suggesting potential implications for treating conditions like depression (Roberts et al., 1998).
Metabolic and Appetite Regulation
- Research into orexin receptors, which play a significant role in feeding, arousal, stress, and drug abuse, highlights the therapeutic potential of compounds targeting these pathways. Specifically, selective antagonists have demonstrated efficacy in reducing binge eating in animal models, pointing towards applications in treating eating disorders (Piccoli et al., 2012).
Molecular Interaction and Receptor Binding
- Molecular interaction studies of cannabinoid receptor antagonists offer insights into the structural and conformational requirements for receptor binding. These findings contribute to the understanding of receptor-ligand interactions and the development of targeted therapies for conditions modulated by cannabinoid receptors (Shim et al., 2002).
Sigma Receptors and Neuroprotection
- The exploration of sigma receptors through compounds such as NE-100 reveals their potential in mitigating cognitive dysfunction induced by phencyclidine, suggesting avenues for addressing cognitive deficits in psychiatric disorders (Ogawa et al., 1994).
Antiviral and Antimicrobial Applications
- Studies have also identified compounds with selective killing effects on bacterial persisters without affecting normal antibiotic-sensitive cells. This research offers promising strategies for combating antibiotic resistance and treating persistent bacterial infections (Kim et al., 2011).
Properties
IUPAC Name |
N-[[1-[(2-methoxyphenyl)carbamoyl]piperidin-4-yl]methyl]-N'-[3-(2-oxopyrrolidin-1-yl)phenyl]oxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H31N5O5/c1-36-22-9-3-2-8-21(22)29-26(35)30-14-11-18(12-15-30)17-27-24(33)25(34)28-19-6-4-7-20(16-19)31-13-5-10-23(31)32/h2-4,6-9,16,18H,5,10-15,17H2,1H3,(H,27,33)(H,28,34)(H,29,35) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XSIRDPLEFLVKOF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1NC(=O)N2CCC(CC2)CNC(=O)C(=O)NC3=CC(=CC=C3)N4CCCC4=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H31N5O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
493.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.